Cas no 15505-14-3 (9-Octadecenoic acid,12-hydroxy-, 1,1',1''-(1,2,3-propanetriyl) ester)

• Product Name: 9-Octadecenoic acid,12-hydroxy-, 1,1',1''-(1,2,3-propanetriyl) ester
• CAS No: 15505-14-3
• MF: C₅₇H₁₀₄O₉
• MW: 933.43027973175
• CID: 121032
• Update Time: 2026-05-14

9-Octadecenoic acid,12-hydroxy-, 1,1',1''-(1,2,3-propanetriyl) ester Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid,12-hydroxy-, 1,1',1''-(1,2,3-propanetriyl) ester
• castor oil

• Inchi： InChI=1S/C57H104O9/c1-4-7-10-31-40-51(58)43-34-25-19-13-16-22-28-37-46-55(61)64-49-54(66-57(63)48-39-30-24-18-15-21-27-36-45-53(60)42-33-12-9-6-3)50-65-56(62)47-38-29-23-17-14-20-26-35-44-52(59)41-32-11-8-5-2/h25-27,34-36,51-54,58-60H,4-24,28-33,37-50H2,1-3H3/b34-25+,35-26+,36-27+
• InChI Key： ZEMPKEQAKRGZGQ-GXCCKLQBSA-N
• SMILES： CCCCCCC(C/C=C/CCCCCCCC(OCC(OC(CCCCCCC/C=C/CC(CCCCCC)O)=O)COC(CCCCCCC/C=C/CC(CCCCCC)O)=O)=O)O

Computed Properties

• Exact Mass: 932.76842
• Monoisotopic Mass: 932.768
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 66
• Rotatable Bond Count: 53
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 140A^2

Experimental Properties

• Density: 0.977±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.0E-7 g/L) (25 ºC),
• PSA: 139.59